N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide

• Molecular Formula: C21H22N2O5S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: N-[4-ethoxy-2-(naphthalen-2-ylsulfonylamino)phenyl]-2-hydroxypropanamide
• InChI: InChI=1S/C21H22N2O5S/c1-3-28-17-9-11-19(22-21(25)14(2)24)20(13-17)23-29(26,27)18-10-8-15-6-4-5-7-16(15)12-18/h4-14,23-24H,3H2,1-2H3,(H,22,25)
• InChI Key: HZXKIPYATPPCIX-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)NC(=O)C(C)O)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2

Description

N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide, also known as EAPB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EAPB belongs to the class of sulfonylurea compounds, which are known to have antidiabetic and hypoglycemic effects. However, EAPB has demonstrated a wide range of other biological activities, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide is not fully understood, but it is believed to involve the activation of the AMP-activated protein kinase (AMPK) pathway. AMPK is a key regulator of cellular energy metabolism, and its activation has been shown to have a wide range of beneficial effects on health.
Biochemical and Physiological Effects:
N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide has been shown to have a wide range of biochemical and physiological effects. In addition to its antidiabetic, anti-inflammatory, neuroprotective, and anticancer properties, N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide has also been shown to improve lipid metabolism, reduce oxidative stress, and enhance mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide is its availability and ease of synthesis. N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide is a relatively inexpensive compound that can be easily obtained for research purposes. However, one of the limitations of N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide is its lack of specificity for certain targets. N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide has been shown to have a wide range of biological activities, but its effects on specific targets may be less pronounced than other compounds.

Future Directions

There are several future directions for research on N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide can protect neurons from oxidative stress and improve mitochondrial function, which are key factors in the development of these diseases.
Another area of interest is the development of more specific analogs of N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide that target specific pathways. By modifying the structure of N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide, researchers may be able to enhance its specificity for certain targets and improve its therapeutic potential.
Conclusion:
In conclusion, N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide, or N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide, is a promising compound with a wide range of potential therapeutic applications. Its ease of synthesis and availability make it a valuable tool for researchers, and its diverse biological activities make it a promising candidate for further research. Future studies on N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide may lead to the development of new treatments for a wide range of diseases and conditions.

Synthesis Methods

The synthesis of N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide involves several steps, starting with the reaction of 2-naphthylsulfonyl chloride with 4-ethoxyaniline to form 4-ethoxy-2-[(2-naphthylsulfonyl)amino]aniline. This intermediate is then reacted with 2-hydroxypropanoic acid to produce N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide. The overall process is relatively simple and efficient, making N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide a readily available compound for research purposes.

Scientific Research Applications

N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide has been extensively studied for its potential therapeutic applications. One of the most notable areas of research is its antidiabetic and hypoglycemic effects. Studies have shown that N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide can increase insulin sensitivity and stimulate glucose uptake in cells, making it a potential treatment for type 2 diabetes.
In addition to its antidiabetic effects, N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide has also demonstrated anti-inflammatory, neuroprotective, and anticancer properties. Studies have shown that N-{4-ethoxy-2-[(2-naphthylsulfonyl)amino]phenyl}-2-hydroxypropanamide can inhibit the production of pro-inflammatory cytokines, protect neurons from oxidative stress, and induce apoptosis in cancer cells.